Cas no 2168321-96-6 (tert-butyl N-{5-oxobicyclo2.2.2octan-2-yl}carbamate)

• Product Name: tert-butyl N-{5-oxobicyclo2.2.2octan-2-yl}carbamate
• CAS No: 2168321-96-6
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• MDL: MFCD32702511
• CID: 5673158
• PubChem ID: 68535128
• Update Time: 2023-11-25

tert-butyl N-{5-oxobicyclo2.2.2octan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-oxo-2-bicyclo[2.2.2]octanyl)carbamate
• 2168321-96-6
• QPLFGDVZMUEZKT-UHFFFAOYSA-N
• tert-butyl N-{5-oxobicyclo[2.2.2]octan-2-yl}carbamate
• SCHEMBL3164404
• EN300-26667613
• (5-Oxo-bicyclo[2.2.2]oct-2-yl)-carbamic acid tert-butyl ester
• tert-butyl N-{5-oxobicyclo2.2.2octan-2-yl}carbamate

• MDL： MFCD32702511
• Inchi： 1S/C13H21NO3/c1-13(2,3)17-12(16)14-10-6-9-5-4-8(10)7-11(9)15/h8-10H,4-7H2,1-3H3,(H,14,16)
• InChI Key： QPLFGDVZMUEZKT-UHFFFAOYSA-N
• SMILES： O=C1CC2CCC1CC2NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives